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Compound of Interest

Compound Name:
Methyl 2-methyl-5-oxo-2,5-

dihydro-1H-pyrazole-3-carboxylate

CAS No.: 52867-42-2

Cat. No.: B1267838

Get Quote

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile

pharmacological activities.[1][2] This guide provides an in-depth analysis of the structure-

activity relationships (SAR) of pyrazole-3-carboxylate derivatives, a class of compounds

demonstrating significant therapeutic potential across various disease areas, including cancer,

inflammation, and microbial infections.[1][3][4] By dissecting the influence of structural

modifications on biological efficacy, this document aims to equip researchers, scientists, and

drug development professionals with the critical insights needed to design more potent and

selective therapeutic agents.

The Pyrazole-3-Carboxylate Scaffold: A Privileged
Framework
The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, serves as a

versatile template for drug design.[5][6] The introduction of a carboxylate group at the 3-

position, often as an ester or amide, provides a crucial anchor point for molecular interactions
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and a locus for extensive chemical diversification. This guide will explore how substitutions at

various positions on the pyrazole ring dictate the biological activity of the resulting derivatives.

Anticancer Activity: Targeting the Engines of
Proliferation
Pyrazole-3-carboxylate derivatives have emerged as a promising class of anticancer agents,

with numerous studies demonstrating their potent cytotoxic effects against a range of cancer

cell lines.[3][7] The SAR of these compounds is often linked to their ability to inhibit key

enzymes involved in cancer cell proliferation and survival, such as vascular endothelial growth

factor receptor 2 (VEGFR-2) and cyclin-dependent kinases (CDKs).[7][8]

Key Structural-Activity Relationship Insights for
Anticancer Activity:

Substitution at the N1-position: The nature of the substituent at the N1-position of the

pyrazole ring significantly influences anticancer activity. Large, aromatic groups, such as

dichlorophenyl, are often associated with enhanced potency.[9] For instance, some of the

most potent compounds in certain series feature a 2,4-dichlorophenyl group at this position.

[9]

Substitution at the C5-position: A para-substituted phenyl ring at the 5-position is a common

feature of active anticancer pyrazole derivatives.[9] Halogen substitutions, such as chloro or

iodo, on this phenyl ring can further enhance cytotoxic activity.[9]

The Carboxamide Moiety at C3: The carboxamide group at the 3-position is a critical

pharmacophore. Modifications of this group, for example, by introducing different amines or

heterocyclic rings, can modulate the compound's binding affinity to its biological target and

impact its overall efficacy.[9]

Comparative Anticancer Activity Data:
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Anti-inflammatory Activity: Quelling the Fire of
Inflammation
Chronic inflammation is a key driver of numerous diseases, and pyrazole-containing

compounds have a long history in the development of anti-inflammatory drugs, with celecoxib

being a prominent example.[4][10] Pyrazole-3-carboxylate derivatives contribute to this legacy

by exhibiting significant anti-inflammatory effects, often through the inhibition of

cyclooxygenase (COX) enzymes.[4][11]
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Key Structural-Activity Relationship Insights for Anti-
inflammatory Activity:

Diaryl Substitution: A 3,5-diaryl substitution pattern on the pyrazole ring is a well-established

motif for potent anti-inflammatory activity, particularly for COX-2 selectivity.[4]

Substituents on the Phenyl Rings: The nature and position of substituents on the aryl rings at

C3 and C5 are critical. For example, a sulfonamide or methylsulfonyl group on one of the

phenyl rings is a hallmark of many selective COX-2 inhibitors.

The Carboxylate Group: The ester or acid functionality at the C3 position can influence the

pharmacokinetic properties and binding interactions of the compounds within the active site

of COX enzymes.

Experimental Protocol: Carrageenan-Induced Paw
Edema in Rats
This widely used in vivo model is a reliable method for assessing the acute anti-inflammatory

activity of novel compounds.

Methodology:

Animal Preparation: Male Wistar rats (150-200g) are fasted overnight with free access to

water.

Compound Administration: The test compounds, suspended in a suitable vehicle (e.g., 0.5%

carboxymethyl cellulose), are administered orally or intraperitoneally at a predetermined

dose. A control group receives only the vehicle, and a positive control group receives a

standard anti-inflammatory drug like indomethacin.

Induction of Inflammation: One hour after compound administration, 0.1 mL of a 1%

carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of

each rat.

Measurement of Paw Edema: The paw volume is measured using a plethysmometer at 0, 1,

2, 3, and 4 hours after the carrageenan injection.
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Data Analysis: The percentage inhibition of edema is calculated for each group relative to the

control group.

Causality Behind Experimental Choices:

Carrageenan: This phlogistic agent induces a biphasic inflammatory response, allowing for

the study of different inflammatory mediators.

Plethysmometer: This instrument provides a quantitative and objective measurement of paw

volume, ensuring the reliability of the results.

Time Points: Measuring paw volume at multiple time points allows for the characterization of

the time course of the anti-inflammatory effect.

Antimicrobial Activity: Combating Microbial
Resistance
The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents.[12]

Pyrazole-3-carboxylate derivatives have demonstrated promising activity against a range of

bacterial and fungal pathogens.[13][14][15]

Key Structural-Activity Relationship Insights for
Antimicrobial Activity:

Lipophilicity: The overall lipophilicity of the molecule, influenced by various substituents,

plays a crucial role in its ability to penetrate microbial cell membranes.

Heterocyclic Moieties: The incorporation of other heterocyclic rings, such as thiadiazines or

thiazoles, into the pyrazole-3-carboxylate scaffold can lead to compounds with enhanced

and broader-spectrum antimicrobial activity.[12][16]

Specific Substituents: The presence of specific functional groups, such as halogens or

trifluoromethyl groups on aryl substituents, has been shown to be beneficial for antibacterial

potency.[12] For instance, trifluorophenyl-substituted pyrazoles have shown potent activity

against S. aureus, including MRSA strains.[12]
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Comparative Antimicrobial Activity Data (MIC in µg/mL):
Compound ID Target Organism MIC (µg/mL) Reference

N-Benzoic acid

derived pyrazole

hydrazone

A. baumannii 4 [12]

Trifluorophenyl-

substituted pyrazole

S. aureus (including

MRSA)
0.39 [12]

Thiazolo-pyrazole

derivative
MRSA 4 [12]

Compound 21a S. aureus 62.5-125 [16]

Compound 21a C. albicans 2.9-7.8 [16]

Visualizing the Structure-Activity Landscape
To better understand the key relationships between chemical structure and biological activity,

the following diagrams illustrate the core pyrazole-3-carboxylate scaffold and highlight the

positions of critical substitutions.

Caption: Core Pyrazole-3-Carboxylate Scaffold and Key Substitution Points.
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Caption: General Workflow for the Development of Pyrazole-3-Carboxylate Derivatives.

Conclusion and Future Directions
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The pyrazole-3-carboxylate scaffold is a highly versatile and privileged structure in medicinal

chemistry, yielding derivatives with potent anticancer, anti-inflammatory, and antimicrobial

activities. This guide has systematically compared the structure-activity relationships across

these therapeutic areas, highlighting the critical role of substituents at the N1, C3, and C5

positions. The provided experimental data and protocols underscore the importance of rigorous

biological evaluation in guiding the design of new and improved derivatives.

Future research should focus on leveraging computational tools for in silico screening and

ADMET prediction to streamline the drug discovery process.[8][17] The synthesis of hybrid

molecules that combine the pyrazole-3-carboxylate core with other pharmacologically active

moieties holds promise for developing multi-target agents with enhanced efficacy and reduced

potential for resistance.[18] A deeper understanding of the molecular mechanisms of action will

be crucial for the rational design of the next generation of pyrazole-based therapeutics.[18]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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